Cas no 1227587-69-0 (3-Nitro-2-(trifluoromethyl)benzyl alcohol)

• Product Name: 3-Nitro-2-(trifluoromethyl)benzyl alcohol
• CAS No: 1227587-69-0
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4963898
• Update Time: 2025-10-16

3-Nitro-2-(trifluoromethyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-nitro-2-(trifluoromethyl)benzyl alcohol
• 3-Nitro-2-(trifluoromethyl)benzyl alcohol

• Inchi： 1S/C8H6F3NO3/c9-8(10,11)7-5(4-13)2-1-3-6(7)12(14)15/h1-3,13H,4H2
• InChI Key： QRPSUURHMCJRIQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1CO)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 221.02997754 g/mol
• Monoisotopic Mass: 221.02997754 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66
• Molecular Weight: 221.13

Additional information on 3-Nitro-2-(trifluoromethyl)benzyl alcohol

Comprehensive Overview of 3-Nitro-2-(trifluoromethyl)benzyl alcohol (CAS No. 1227587-69-0): Properties, Applications, and Industry Insights

3-Nitro-2-(trifluoromethyl)benzyl alcohol (CAS No. 1227587-69-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both nitro and trifluoromethyl groups on the benzyl alcohol backbone makes it a versatile intermediate for synthesizing high-value derivatives. Researchers frequently search for "3-Nitro-2-(trifluoromethyl)benzyl alcohol synthesis" or "CAS 1227587-69-0 applications," reflecting its growing relevance in modern chemistry.

The compound's molecular formula, C₈H₆F₃NO₃, highlights its electron-withdrawing properties, which are critical for designing bioactive molecules. In drug discovery, the trifluoromethyl group is prized for enhancing metabolic stability and lipophilicity, addressing common challenges like "improving drug bioavailability"—a trending topic in medicinal chemistry forums. Meanwhile, the nitro group offers pathways for further functionalization, making this compound a hotspot for patents targeting "selective nitration techniques."

From an industrial perspective, 3-Nitro-2-(trifluoromethyl)benzyl alcohol aligns with the demand for "sustainable fluorinated building blocks," a key phrase in green chemistry initiatives. Manufacturers emphasize its role in reducing synthetic steps for complex molecules, thereby lowering energy consumption—a response to the surge in searches for "eco-friendly chemical processes." Analytical methods such as HPLC and NMR (frequently queried as "CAS 1227587-69-0 characterization") confirm its high purity (>98%), meeting stringent regulatory standards for intermediates.

Innovative applications extend to materials science, where its derivatives contribute to "advanced polymer modifiers"—a niche yet rapidly growing sector. The compound's thermal stability (decomposition point: ~200°C) makes it suitable for high-performance coatings, resonating with queries like "heat-resistant additives for polymers." Furthermore, its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) positions it as a candidate for "tailored organic electronic materials," a trending research area.

Safety profiles of 3-Nitro-2-(trifluoromethyl)benzyl alcohol are rigorously documented, with SDS data emphasizing proper handling under ventilation—addressing common concerns like "safe storage of nitroaromatics." This transparency supports its adoption in academic and industrial labs, where "scalable synthesis protocols" remain a top priority. As the chemical industry shifts toward precision and sustainability, CAS No. 1227587-69-0 exemplifies how targeted molecular design can bridge innovation with practicality.